Cas no 109532-23-2 (Ethanone,1-(2-amino-4-methylphenyl)-2-chloro-)

Ethanone,1-(2-amino-4-methylphenyl)-2-chloro- structure
109532-23-2 structure
Product Name:Ethanone,1-(2-amino-4-methylphenyl)-2-chloro-
CAS No:109532-23-2
MF:C9H10ClNO
MW:183.634801387787
CID:128468
PubChem ID:13874176
Update Time:2025-04-18

Ethanone,1-(2-amino-4-methylphenyl)-2-chloro- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(2-amino-4-methylphenyl)-2-chloro-
    • Ethanone, 1-(2-amino-4-methylphenyl)-2-chloro- (9CI)
    • 1-(2-amino-4-methylphenyl)-2-chloroethanone
    • DTXSID60551669
    • 1-(2-Amino-4-methylphenyl)-2-chloroethan-1-one
    • 109532-23-2
    • Ethanone, 1-(2-amino-4-methylphenyl)-2-chloro-
    • DB-275966
    • Inchi: 1S/C9H10ClNO/c1-6-2-3-7(8(11)4-6)9(12)5-10/h2-4H,5,11H2,1H3
    • InChI Key: BEZVNVUGWZWWDY-UHFFFAOYSA-N
    • SMILES: ClCC(C1C=CC(C)=CC=1N)=O

Computed Properties

  • Exact Mass: 183.0452
  • Monoisotopic Mass: 183.0450916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.09
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